(1S,2S)-1-bromo-2-ethenylcyclopropane
Description
(1S,2S)-1-Bromo-2-ethenylcyclopropane is a strained bicyclic compound featuring a cyclopropane ring substituted with bromine and an ethenyl group. Its stereochemistry (1S,2S) imparts distinct spatial and electronic properties, influencing reactivity and interactions in synthetic or biological systems. Applications include its use as a precursor in cyclopropane ring-opening reactions, polymer chemistry, and asymmetric synthesis .
Properties
CAS No. |
15136-01-3 |
|---|---|
Molecular Formula |
C5H7Br |
Molecular Weight |
147.015 |
IUPAC Name |
(1S,2S)-1-bromo-2-ethenylcyclopropane |
InChI |
InChI=1S/C5H7Br/c1-2-4-3-5(4)6/h2,4-5H,1,3H2/t4-,5+/m1/s1 |
InChI Key |
ANHOWYMDRHBUGX-UHNVWZDZSA-N |
SMILES |
C=CC1CC1Br |
Origin of Product |
United States |
Comparison with Similar Compounds
(1R,2S)-1-Bromo-2-Methylcyclopropane
- Structural Differences : The methyl substituent in this stereoisomer lacks the ethenyl group’s π-electrons, reducing conjugation and steric demand. The (1R,2S) stereochemistry alters spatial orientation compared to the (1S,2S) configuration .
- Reactivity : Methyl’s electron-donating effect may slightly stabilize the cyclopropane ring, whereas the ethenyl group’s planar structure in the target compound enhances susceptibility to electrophilic addition (e.g., Diels-Alder reactions).
- Physical Properties : Methyl substitution likely lowers molecular polarity compared to ethenyl, reducing boiling points and altering solubility profiles.
(1S,2S)-1-(Bromomethyl)-2-Ethylcyclopropane
- Structural Differences : Bromine is located on a methyl side chain rather than the cyclopropane ring. The ethyl group is a saturated analog of ethenyl, lacking π-bond reactivity .
- Collision Cross-Section (CCS) : Predicted CCS values for adducts (e.g., [M+H]+: 118.8 Ų, [M+Na]+: 123.3 Ų) suggest a compact structure. The ethenyl group in the target compound may increase CCS due to steric expansion (hypothetical comparison).
Reactivity and Functionalization
- Ring-Opening Reactions : The target compound’s bromine participates in nucleophilic substitutions (e.g., SN2), while the ethenyl group enables cycloadditions or polymerization.
Comparative Reactivity :
Compound Key Reactivity Target Compound Bromine substitution on ring; ethenyl enables Diels-Alder or radical additions (1R,2S)-1-Bromo-2-methyl Methyl reduces steric hindrance; slower ring-opening due to lower strain 1-(Bromomethyl)-2-ethyl Bromine on side chain; saturated ethyl limits π-system reactivity
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